Cas no 1178720-03-0 (2-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid)

2-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid structure
1178720-03-0 structure
Product Name:2-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid
CAS No:1178720-03-0
MF:C14H8F4O3
MW:300.205138206482
MDL:MFCD18322438
CID:2615558
PubChem ID:53211199
Update Time:2025-04-21

2-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-4-[4-(trifluoromethoxy)phenyl]benzoic acid
    • CS-0209226
    • BS-25089
    • MFCD18322438
    • 2-FLUORO-4-(4-TRIFLUOROMETHOXYPHENYL)BENZOICACID
    • 1178720-03-0
    • 2-FLUORO-4-(4-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
    • 3-Fluoro-4'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid
    • DTXSID80681230
    • AKOS010253972
    • 2-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid
    • MDL： MFCD18322438
    • Inchi： 1S/C14H8F4O3/c15-12-7-9(3-6-11(12)13(19)20)8-1-4-10(5-2-8)21-14(16,17)18/h1-7H,(H,19,20)
    • InChI Key： DXQMHEDXKLQLAS-UHFFFAOYSA-N
    • SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

  • Exact Mass: 300.04100
  • Monoisotopic Mass: 300.04095676Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 4.08950

2-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid Pricemore >>

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abcr
AB329715-1 g
2-Fluoro-4-(4-trifluoromethoxyphenyl)benzoic acid, 97%; .
 1178720-03-0 97%
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Chemenu
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abcr
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